Cas no 41264-06-6 (methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate)

• Product Name: methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
• CAS No: 41264-06-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD00006642
• CID: 55390
• PubChem ID: 170485
• Update Time: 2025-05-20

methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl isodehydroacetate
• Methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate
• Methyl isodehydracetate
• Isodehydracetic acid methyl ester
• methyl 2,4-dimethyl-6-oxopyran-3-carboxylate
• Methyl Isodehydracet
• 2,4-dimethyl-6-oxo-3-pyrancarboxylic acid methyl ester
• BP-12483
• MFCD00006642
• AC-11028
• A825495
• CCG-15189
• Methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate #
• EINECS 255-283-5
• W-106311
• SR-01000390889
• NS00030952
• EN300-20455
• Z104478256
• 41264-06-6
• DTXSID4068292
• AKOS000120262
• 2H-Pyran-5-carboxylic acid, 4,6-dimethyl-2-oxo-, methyl ester
• 655WKG5F95
• EU-0067013
• UNII-655WKG5F95
• starbld0019183
• SR-01000390889-1
• CS-0239033
• E84216
• SCHEMBL1974952
• VS-08086
• Methylisodehydroacetate
• methyl 2,4-dimethyl-6-oxidanylidene-pyran-3-carboxylate
• FT-0627408
• STK801988
• DB-049735
• BBL025765
• methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate

• MDL： MFCD00006642
• Inchi： 1S/C9H10O4/c1-5-4-7(10)13-6(2)8(5)9(11)12-3/h4H,1-3H3
• InChI Key： VLYBFLKIZIACQH-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C(C(=O)OC)=C1C)=O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.1634 (rough estimate)
• Melting Point: 66-70 ºC
• Boiling Point: 167 ºC (14 mmHg)
• Flash Point: 139.3 °C
• Refractive Index: 1.4209 (estimate)
• PSA: 56.51000
• LogP: 1.04320
• Solubility: Not available

methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate Security Information

• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate

Compound CAS No. 41264-06-6: Methyl 4,6-Dimethyl-2-Oxo-2H-Pyran-5-Carboxylate

Methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate, identified by the CAS registry number 41264-06-6, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyran derivatives, which are known for their unique structural properties and reactivity. The molecule features a pyran ring system with substituents at positions 4 and 6, as well as a ketone group at position 2 and a methyl ester group at position 5. These structural elements contribute to its diverse chemical behavior and make it an interesting subject for both academic research and industrial applications.

The synthesis of methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate typically involves multi-step organic reactions, often utilizing methodologies such as aldol condensation or Claisen condensation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for commercial use. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining high yields, which is particularly beneficial for large-scale manufacturing.

One of the most notable applications of CAS No. 41264-06-6 is in the field of drug discovery. The compound's structural similarity to certain bioactive molecules has led to its use as a lead compound in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them promising candidates for the development of new therapeutic agents. Recent research has focused on modifying the substituents on the pyran ring to enhance bioavailability and efficacy while minimizing adverse side effects.

In addition to its pharmaceutical applications, methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate has found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable ligand in catalysis. For example, recent studies have demonstrated its effectiveness as a chelating agent in asymmetric catalysis, where it facilitates the formation of enantioselective products with high precision. This property is particularly advantageous in the synthesis of complex organic molecules required for advanced materials and electronics.

The compound's role as an intermediate in organic synthesis cannot be overstated. Its reactivity under various conditions allows chemists to construct more complex molecules by appending functional groups or modifying existing ones. For instance, the ketone group at position 2 can undergo nucleophilic addition reactions, while the ester group at position 5 can participate in transesterification or hydrolysis reactions. These versatile reaction pathways make it an indispensable building block in modern organic chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 41264-06-6. Quantum mechanical calculations have revealed that the conjugation between the carbonyl groups enhances the molecule's stability and reactivity. This understanding has enabled researchers to design more efficient synthetic routes and predict the outcomes of various chemical transformations with greater accuracy.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation into less harmful byproducts. However, further research is needed to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

The future outlook for this compound appears promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable materials development. Scientists are also investigating its application in bio-based polymers and renewable energy technologies, where its unique properties could contribute to the creation of eco-friendly alternatives to traditional materials.

In conclusion, methyl 4,6-dimethyl-2-oxo-2H-pyran-5-carboxylate (CAS No. 41264